136572-09-3

IRINOTECAN HYDROCHLORIDE Trihydrate

In Stock

• CAS RN:
• 136572-09-3

• Formula:
• C33H45ClN4O9 E

• InChI:
• InChI=1S/C33H38N4O6.ClH.3H2O/c1-3-22-23-16-21(43-32(40)36-14-10-20(11-15-36)35-12-6-5-7-13-35)8-9-27(23)34-29-24(22)18-37-28(29)17-26-25(30(37)38)19-42-31(39)33(26,41)4-2;;;;/h8-9,16-17,20,41H,3-7,10-15,18-19H2,1-2H3;1H;3*1H2/t33-;;;;/m0..../s1

• InChIKey:
• KLEAIHJJLUAXIQ-JDRGBKBRSA-N

• Irinotecan, a derivative of the alkaloid camptothecin, functions as a prodrug that is converted by tissue carboxylesterase to 7-ethyl-10-hydroxycamptothecin, a potent inhibitor of DNA topoisomerase I. Its action is terminated by glucuronidation by UDP glucuronosyl transferase 1A1.3,4 Irinotecan demonstrates a broad spectrum of antitumor activity against metastatic colorectal cancer, small cell lung cancer, and several other solid tumors and has proven useful in radiation treatment of tumors by sensitizing tissue to radiation damage.
  Irinotecan Hydrochloride is the hydrochloride salt of a semisynthetic derivative of camptothecin, a cytotoxic, quinoline-based alkaloid extracted from the Asian tree Camptotheca acuminata. Irinotecan, a prodrug, is converted to a biologically active metabolite 7-ethyl-10-hydroxy-camptothecin (SN-38) by a carboxylesterase-converting enzyme. One ...

Oratecan

• CAS RN:
• 100286-90-6; 136572-09-3

• Formula:
• C33H39ClN4O6

• InChI:
• InChI=1S/C33H38N4O6.ClH/c1-3-22-23-16-21(43-32(40)36-14-10-20(11-15-36)35-12-6-5-7-13-35)8-9-27(23)34-29-24(22)18-37-28(29)17-26-25(30(37)38)19-42-31(39)33(26,41)4-2;/h8-9,16-17,20,41H,3-7,10-15,18-19H2,1-2H3;1H/t33-;/m1./s1

• InChIKey:
• GURKHSYORGJETM-MGDILKBHSA-N

• Oratecan is a useful research compound. Its molecular formula is C33H39ClN4O6 and its molecular weight is 623.15. The purity is usually 95%.